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Compound of Interest

Compound Name: Volvalerenal E

Cat. No.: B14033956

Essential Safety and Handling Guide for
Valerenal

Disclaimer: Information for a compound specifically named "Volvalerenal E" could not be
found. The following guidance is provided for Valerenal, a closely related and likely intended
compound, based on available safety data sheets and scientific literature.

This guide furnishes crucial safety protocols and logistical information for the handling and
disposal of Valerenal, a natural sesquiterpenoid found in the roots of Valeriana officinalis
(valerian).[1] It is intended for researchers, scientists, and professionals in drug development.
Adherence to these procedures is paramount for ensuring laboratory safety and procedural
integrity.

Hazard Identification and Classification

Valerenal is a component of Valerian Root Essential Oil, which is classified as a combustible
liquid that can cause skin and eye irritation, and may cause an allergic skin reaction.[2] It is
also considered toxic to aquatic life with long-lasting effects.[2]
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Hazard Classification Category Hazard Statement
Flammable liquids Category 4 H227: Combustible liquid[2]
H304: May be fatal if
Aspiration toxicity Category 1 swallowed and enters
airways|[2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]
) o H317: May cause an allergic
Skin Sensitization Category 1 _ _
skin reaction[2][3]
Serious eye damage/eye H319: Causes serious eye
L Category 2A L
irritation irritation[2][3]
Hazardous to the aquatic ) o
i Category 2 H401: Toxic to aquatic life[2]
environment - Acute
Hazardous to the aquatic H411: Toxic to aquatic life with
Category 2

environment, Chronic

long-lasting effects[2]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when

handling Valerenal.
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PPE Category

Item

Specification

Eye Protection

Safety glasses with side

shields or goggles

Must comply with EN166 or

equivalent.

Hand Protection

Chemical-resistant gloves

Nitrile rubber, butyl rubber, or
Viton®. Inspect gloves prior to

use.

Skin and Body Protection

Laboratory coat

Long-sleeved, flame-retardant.

Respiratory Protection

Not required under normal use

with adequate ventilation

Use a full-face respirator with
multi-purpose combination
(US) or type ABEK (EN 14387)
respirator cartridges if

ventilation is inadequate.

Handling and Storage

Proper handling and storage are critical to maintaining the stability of Valerenal and ensuring a

safe laboratory environment.

Aspect

Procedure

Handling

Handle in a well-ventilated place.[4] Avoid

contact with skin, eyes, and clothing.[5] Avoid

breathing vapors or mist.[3] Keep away from

heat, sparks, and open flames.[2][3] Use non-

sparking tools and explosion-proof equipment.

[2](3]

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[4] Recommended
Storage )

storage temperature is below -18°C.[1] Keep

away from oxidizing agents.

First-Aid Measures

Immediate and appropriate first-aid is crucial in the event of exposure.
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Exposure Route First-Aid Procedure

Move the victim into fresh air. If not breathing,

Inhalation _ o o o
give artificial respiration. Consult a physician.
Take off contaminated clothing immediately.[4]
Skin Contact Wash off with soap and plenty of water. Consult

a physician.

Rinse with pure water for at least 15 minutes.[4]
Eye Contact o
Consult a physician.

Do NOT induce vomiting.[2] Rinse mouth with
) water.[4] Never give anything by mouth to an
Ingestion . -
unconscious person. Call a physician

immediately.[5]

Spill and Disposal Procedures

In the event of a spill or for routine disposal, the following procedures must be followed to
minimize environmental contamination and ensure safety.

Spill Response Workflow
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Spill Occurs

'

Evacuate non-essential personnel

'

Ensure adequate ventilation

'

Remove all sources of ignition

'

Contain the spill with inert absorbent material

'

Collect and place in a suitable, closed container for disposal

'

Clean the spill area

'

Report the incident

Click to download full resolution via product page

Caption: Workflow for responding to a Valerenal spill.

Disposal Plan
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Valerenal Waste

'

Collect in a labeled, sealed, and appropriate container

'

Store in a designated hazardous waste storage area

'

Arrange for disposal by a licensed hazardous waste disposal vendor

'

Complete all necessary waste disposal documentation

Click to download full resolution via product page
Caption: Step-by-step plan for the disposal of Valerenal waste.
Disposal Considerations:

o Product: Dispose of this material and its container to a licensed hazardous waste disposal
facility. Do not allow product to enter drains.

o Contaminated packaging: Dispose of as unused product.

Discharge into the environment must be avoided.[4] Adhered or collected material should be
promptly disposed of, in accordance with appropriate laws and regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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